3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one

• IUPAC Name: 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one
• InChI: InChI=1S/C23H25N3O3S/c27-23(11-14-24-13-10-21-8-4-5-9-22(21)24)25-15-17-26(18-16-25)30(28,29)19-12-20-6-2-1-3-7-20/h1-10,12-13,19H,11,14-18H2/b19-12+
• InChI Key: JFFICTATIFRPEK-XDHOZWIPSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCN2C=CC3=CC=CC=C32)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C(=O)CCN2C=CC3=CC=CC=C32)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol

Description

3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one is a chemical compound that has gained significant attention in recent times due to its potential applications in scientific research. This compound is a derivative of indole, which is a heterocyclic organic compound that is widely used in pharmaceuticals and agrochemicals. The unique chemical structure of 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one is not fully understood. However, it has been reported to interact with various cellular pathways and proteins, including the PI3K/AKT/mTOR pathway, the NF-κB pathway, and the MAPK pathway. The compound has also been reported to inhibit the activity of certain enzymes, such as COX-2 and iNOS, which are involved in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one have been studied in several preclinical studies. The compound has been shown to exhibit antioxidant, anti-inflammatory, and anticancer properties. It has also been reported to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one in lab experiments is its unique chemical structure, which makes it a promising candidate for various research applications. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one. Some of the potential directions include:
1. Further studies on the mechanism of action of the compound to fully understand its cellular pathways and protein interactions.
2. Clinical trials to evaluate the safety and efficacy of the compound in humans.
3. Development of new derivatives of the compound with improved solubility and bioavailability.
4. Studies on the potential use of the compound in the treatment of other diseases, such as diabetes and cardiovascular diseases.
In conclusion, 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one is a promising candidate for various scientific research applications. Its unique chemical structure and potential therapeutic properties make it a valuable compound for further research.

Synthesis Methods

The synthesis of 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one involves the reaction of indole-3-carboxaldehyde with 4-(2-bromoethyl)-benzenesulfonyl chloride in the presence of a base. The resulting product is then reacted with piperazine in the presence of a catalyst to obtain the final product. This synthesis method has been reported in several research papers and is considered to be a reliable method for obtaining the compound.

Scientific Research Applications

The unique chemical structure of 3-indol-1-yl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]propan-1-one makes it a promising candidate for various scientific research applications. Some of the potential applications include:
1. Cancer Research: The compound has been shown to exhibit anticancer properties in several preclinical studies. It has been reported to induce apoptosis in cancer cells and inhibit tumor growth.
2. Neuroscience Research: The compound has been shown to have neuroprotective properties and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Anti-inflammatory Research: The compound has been shown to exhibit anti-inflammatory properties and can potentially be used in the treatment of inflammatory diseases such as rheumatoid arthritis.